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Compound of Interest

Compound Name: 4-Bromo-2-(methylthio)thiazole

Cat. No.: B1285469 Get Quote

Technical Guide: 4-Bromo-2-(methylthio)thiazole
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Bromo-2-(methylthio)thiazole,

a heterocyclic compound of interest in synthetic chemistry and drug discovery. This document

consolidates available chemical data, including its IUPAC name, CAS number, and key

physicochemical properties. While a specific, peer-reviewed synthesis protocol for this

compound is not readily available in the surveyed literature, this guide proposes a plausible

synthetic pathway based on established methodologies for thiazole derivatization. This guide is

intended to serve as a valuable resource for researchers and professionals engaged in the

design and synthesis of novel chemical entities.

Chemical Identification and Properties
4-Bromo-2-(methylthio)thiazole is a substituted thiazole ring, a structural motif present in

numerous biologically active compounds. Its chemical identity is formally established by its

IUPAC name and CAS registry number.
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Identifier Value Source

IUPAC Name
4-Bromo-2-(methylthio)-1,3-

thiazole
N/A

CAS Number 204513-62-2 [1][2][3][4]

Molecular Formula C₄H₄BrNS₂ [1][2][3]

Molecular Weight 210.12 g/mol [1][3]

Appearance White powder / Solid [2]

Purity Typically offered at ≥95% [1][2]

Storage Room temperature, sealed well [2]

Note: Physical properties such as melting point and detailed spectroscopic data are not

consistently reported in publicly available sources and would require experimental

determination.

Proposed Synthesis Pathway
A specific, detailed experimental protocol for the synthesis of 4-Bromo-2-(methylthio)thiazole
has not been identified in a comprehensive literature search. However, a plausible and

chemically sound synthetic route can be proposed based on well-established reactions of

thiazole derivatives. The proposed pathway involves a two-step process starting from the

readily available 2-aminothiazole.

Logical Flow of Proposed Synthesis:
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Caption: Proposed synthesis of 4-Bromo-2-(methylthio)thiazole.

Generalized Experimental Protocols
The following are generalized experimental protocols for the proposed synthetic pathway.

These are illustrative and would require optimization and adaptation based on laboratory

conditions and safety assessments.

Step 1: Bromination of 2-Aminothiazole to 2-Amino-4-
bromothiazole
This step introduces a bromine atom at the 4-position of the thiazole ring.

Reagents and Materials: 2-aminothiazole, bromine, acetic acid, sodium bicarbonate solution.

Procedure:
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Dissolve 2-aminothiazole in glacial acetic acid in a flask equipped with a dropping funnel

and a stirrer, and cool the mixture in an ice bath.

Slowly add a solution of bromine in acetic acid dropwise to the cooled solution with

continuous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitored by TLC).

Carefully pour the reaction mixture into an ice-water mixture and neutralize with a

saturated solution of sodium bicarbonate.

The resulting precipitate, 2-amino-4-bromothiazole, is collected by filtration, washed with

cold water, and dried. Further purification can be achieved by recrystallization.

Step 2: Conversion of 2-Amino-4-bromothiazole to 4-
Bromo-2-mercaptothiazole
This step involves a Sandmeyer-type reaction to replace the amino group with a thiol group.

Reagents and Materials: 2-amino-4-bromothiazole, sodium nitrite, hydrochloric acid,

potassium ethyl xanthate.

Procedure:

Suspend 2-amino-4-bromothiazole in a mixture of hydrochloric acid and water and cool to

0-5 °C in an ice-salt bath.

Slowly add a solution of sodium nitrite in water dropwise, maintaining the temperature

below 5 °C, to form the diazonium salt.

In a separate flask, dissolve potassium ethyl xanthate in water and cool it.

Add the cold diazonium salt solution to the potassium ethyl xanthate solution.

Allow the mixture to warm to room temperature and then heat gently to decompose the

xanthate intermediate.
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The resulting 4-bromo-2-mercaptothiazole can be isolated by filtration or extraction and

purified.

Step 3: Methylation of 4-Bromo-2-mercaptothiazole to 4-
Bromo-2-(methylthio)thiazole
This final step introduces the methyl group onto the sulfur atom.

Reagents and Materials: 4-bromo-2-mercaptothiazole, a base (e.g., sodium hydroxide), a

methylating agent (e.g., methyl iodide or dimethyl sulfate), a suitable solvent (e.g., ethanol or

acetone).

Procedure:

Dissolve 4-bromo-2-mercaptothiazole in the chosen solvent and add the base to form the

thiolate salt.

Add the methylating agent to the solution and stir the reaction mixture at room

temperature or with gentle heating.

Monitor the reaction by TLC until the starting material is consumed.

Remove the solvent under reduced pressure.

The crude product can be purified by column chromatography or recrystallization to yield

4-bromo-2-(methylthio)thiazole.

Safety Information
Based on available data for 4-Bromo-2-(methylthio)thiazole, the following hazard information

should be considered:

Hazard Statements: H302 (Harmful if swallowed), H317 (May cause an allergic skin

reaction), H319 (Causes serious eye irritation).

Precautionary Statements: P261, P264, P280, P301+P312, P302+P352, P305+P351+P338.
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A thorough risk assessment should be conducted before handling this compound, and

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn. All manipulations should be performed in a well-ventilated fume hood.

Applications in Research and Development
Substituted thiazoles are a cornerstone in medicinal chemistry and materials science. 4-
Bromo-2-(methylthio)thiazole serves as a versatile building block for further chemical

modifications. The bromine atom at the 4-position can be readily displaced or used in cross-

coupling reactions (e.g., Suzuki, Stille, Heck) to introduce a wide variety of substituents. The

methylthio group at the 2-position can also be a site for further chemical transformations, such

as oxidation to the corresponding sulfoxide or sulfone, which can modulate the electronic and

steric properties of the molecule. These potential modifications make 4-Bromo-2-
(methylthio)thiazole a valuable intermediate for the synthesis of novel compounds with

potential applications in drug discovery and materials science.

Disclaimer
The information provided in this technical guide is for informational purposes only and should

not be considered as a substitute for professional scientific advice. The proposed synthesis

pathway is theoretical and has not been experimentally validated from the cited sources. All

chemical syntheses should be carried out by trained professionals in a suitably equipped

laboratory with appropriate safety precautions in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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